![molecular formula C24H22N2O4S B2796223 N-(benzo[d]thiazol-2-yl)-N-benzyl-3,4,5-trimethoxybenzamide CAS No. 900004-52-6](/img/structure/B2796223.png)
N-(benzo[d]thiazol-2-yl)-N-benzyl-3,4,5-trimethoxybenzamide
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Overview
Description
Benzothiazole is a heterocyclic compound . It’s known for its wide range of properties and applications, including optical properties, coordination properties, electron acceptor properties, etc . It’s used in various applications, including cancer treatment, antibacterial, anticonvulsant, antidiabetic, antifungal, etc .
Synthesis Analysis
Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc .Molecular Structure Analysis
The structure of benzothiazole derivatives can be analyzed based on IR, 1H, 13C NMR and mass spectral data .Chemical Reactions Analysis
Benzothiazole derivatives are highly reactive molecules and extensively employed as reactants or reaction intermediates for the synthesis of a variety of fused heterocyclic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of benzothiazole derivatives can be analyzed using various spectroscopic techniques, including 1H NMR, 13C NMR, UV, IR, and mass spectral data .Scientific Research Applications
Synthesis and Chemical Properties
- N-benzo[c][1,2,5]thiazol-4-yl-3-trifluoromethylbenzamide was synthesized through a reaction involving 3-trifluoromethylbenzoyl chloride and 4-aminobenzo[c][1,2,5]thiadiazole. Characterized by spectroscopic methods, this compound possesses an N,N-bidentate directing group, potentially suitable for metal-catalyzed C-H bond functionalization reactions (Hamad H. Al Mamari et al., 2019).
Biological Activities
- Benzothiazole derivatives, including those similar in structure to N-(benzo[d]thiazol-2-yl)-N-benzyl-3,4,5-trimethoxybenzamide, demonstrated antioxidating activities in high-fat-fed mice, indicating potential for therapeutic use in oxidative stress-related conditions (Hua Erbin, 2013).
- A series of 2-(1H-benzo[d]thiazole-2-yl)-N-arylbenzamides synthesized in glycerol medium showed significant cytotoxic potentials against various cancer cells, suggesting their application in cancer therapy (Swathi Thumula et al., 2020).
Anticancer Evaluation
- Substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides were synthesized and showed moderate to excellent anticancer activity, further highlighting the potential of such compounds in anticancer drug development (B. Ravinaik et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
Research into benzothiazole derivatives is ongoing, with recent advances in the synthesis of new benzothiazole based anti-tubercular compounds . Future research may continue to explore the potential applications of benzothiazole derivatives in various fields, including medicinal chemistry, organic synthesis, and the development of new methods for the natural product inspired bioactive glycohybrids .
properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-N-benzyl-3,4,5-trimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N2O4S/c1-28-19-13-17(14-20(29-2)22(19)30-3)23(27)26(15-16-9-5-4-6-10-16)24-25-18-11-7-8-12-21(18)31-24/h4-14H,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDUDMBLPIVIJDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)N(CC2=CC=CC=C2)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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